Cas no 81262-93-3 (Procaterol Hydrochloride Hydrate)

• Product Name: Procaterol Hydrochloride Hydrate
• CAS No: 81262-93-3
• MF: C₁₆H₂₅ClN₂O₄
• MW: 344.833703756332
• CID: 60317
• PubChem ID: 6917801
• Update Time: 2025-06-09

Procaterol Hydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

• procaterol hydrochloride
• (R*,S*)-(-)-8-Hydroxy-5-(1-hydroxy-2-((1-methylethyl)amino)butyl)-2(1H)-quinolinone hydrochloride
• Procaterol Hydrochloride Hemihydrate
• Procaterol Hydrochlo
• R*,S*)-(+/-)-8-Hydroxy-5-[1-hydroxy-2-[(1-Methylethyl)aMino]butyl]-2(1H)-quinolinone Monohydrochloride,Hydrat
• rel-8-Hydroxy-5-[(1R,2S)-1-hydroxy-2-[(1-Methylethyl)aMino]butyl]-2(1H)-quinolinone Hydrochloride,Hydrate
• BCP09500
• AC-14588
• Procaterol Hydrochlorid
• A840079
• Procaterol hydrochloride hemihydrate,(S)
• Procadil Aerosol
• SCHEMBL1231477
• 81262-93-3
• 8-hydroxy-5-((1S,2R)-1-hydroxy-2-(isopropylamino)butyl)quinolin-2(1H)-one hydrochloride hydrate
• AKOS015895253
• 2(1H)-Quinolinone,8-hydroxy-5-[(1R,2S)-1-hydroxy-2-[(1-methylethyl)amino]butyl]-, hydrochloride,hydrate (2:2:1), rel-
• Masacin Aerosol
• 8-hydroxy-5-[1-hydroxy-2-(propan-2-ylamino)butyl]-1H-quinolin-2-one;hydrate;hydrochloride
• Meptin
• OPC-2009
• Onsukil Aerosol
• Procaterolhydrochlorid Hemihydrat
• 8-hydroxy-5-(1-hydroxy-2-(isopropylamino)butyl)quinolin-2(1H)-one hydrochloride hydrate
• 2(1H)-Quinolinone, 8-hydroxy-5-[1-hydroxy-2-[(1-methylethyl)amino]butyl]-, monohydrochloride, hydrate (2:1), (R*,S*)- (9CI)
• 2(1H)-Quinolinone, 8-hydroxy-5-[1-hydroxy-2-[(1-methylethyl)amino]butyl]-, monohydrochloride, hydrate (2:1), (R*,S*)-(±)- (ZCI)
• UIFLWWTUGCBILS-UHFFFAOYSA-N
• 1ST1382
• DB-056507
• Procaterol Hydrochloride Hydrate

• Inchi： 1S/C16H22N2O3.ClH.H2O/c1-4-12(17-9(2)3)16(21)11-5-7-13(19)15-10(11)6-8-14(20)18-15;;/h5-9,12,16-17,19,21H,4H2,1-3H3,(H,18,20);1H;1H2/t12-,16+;;/m1../s1
• InChI Key： UIFLWWTUGCBILS-JCTZKOOHSA-N
• SMILES： [C@@H](C1C=CC(O)=C2NC(C=CC=12)=O)(O)[C@@H](CC)NC(C)C.Cl.O

Computed Properties

• Exact Mass: 326.14000
• Monoisotopic Mass: 326.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6A^2

Experimental Properties

• Melting Point: 193-197° (dec)
• Boiling Point: 559.1ºC at 760 mmHg
• Flash Point: 291.9ºC
• PSA: 85.35000
• LogP: 3.23660

Procaterol Hydrochloride Hydrate Security Information

• Storage Condition：Refrigerator, Under Inert Atmosphere
• Toxicity：LD50 of the hydrochloride in male rats (mg/kg): 2600 orally, 80 i.v. (Nakagawa)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Procaterol Hydrochloride Hydrate

Professional Introduction to Procaterol Hydrochloride Hydrate (CAS No. 81262-93-3)

Procaterol Hydrochloride Hydrate, a compound with the chemical identifier CAS No. 81262-93-3, is a well-studied pharmaceutical agent that has garnered significant attention in the field of respiratory medicine. This compound, characterized by its hydrochloride hydrate form, exhibits potent bronchodilatory properties, making it a valuable therapeutic option for managing conditions such as asthma and chronic obstructive pulmonary disease (COPD). The unique structural and chemical properties of Procaterol Hydrochloride Hydrate contribute to its efficacy and safety profile, which has been extensively evaluated in both preclinical and clinical studies.

The pharmacological activity of Procaterol Hydrochloride Hydrate is primarily attributed to its ability to selectively stimulate β2-adrenergic receptors. This mechanism of action leads to the relaxation of smooth muscles in the airways, thereby improving airflow and alleviating symptoms associated with respiratory distress. The compound's efficacy is further enhanced by its hydrate form, which ensures better solubility and bioavailability, facilitating more consistent and predictable therapeutic outcomes.

Recent advancements in the understanding of respiratory pathophysiology have highlighted the importance of targeted bronchodilation in the management of chronic respiratory diseases. Studies have demonstrated that Procaterol Hydrochloride Hydrate, when used as part of a comprehensive treatment regimen, can significantly improve lung function and quality of life for patients suffering from conditions like asthma and COPD. The compound's ability to provide rapid relief while maintaining a favorable side effect profile makes it a preferred choice for many clinicians.

In addition to its well-documented bronchodilatory effects, Procaterol Hydrochloride Hydrate has been the subject of numerous clinical trials investigating its potential in combination therapies. These trials have shown promising results when the compound is used in conjunction with other medications such as corticosteroids. The synergistic effect observed in these combination therapies suggests that Procaterol Hydrochloride Hydrate can play a crucial role in optimizing treatment strategies for patients with moderate to severe respiratory conditions.

The chemical structure of Procaterol Hydrochloride Hydrate is characterized by a specific arrangement of atoms that contributes to its pharmacological properties. The hydrochloride moiety enhances the compound's stability and solubility, while the hydrate form improves its bioavailability. This structural design ensures that the compound can be effectively administered through various routes, including oral inhalation, which is particularly advantageous for patients who require convenient and non-invasive treatment options.

From a regulatory perspective, Procaterol Hydrochloride Hydrate has undergone rigorous testing to meet stringent safety and efficacy standards. Regulatory agencies worldwide have approved the compound for use in various formulations, recognizing its therapeutic value in managing respiratory disorders. The consistent positive outcomes from clinical trials have solidified its position as a reliable and effective medication for patients suffering from asthma and COPD.

The development of novel drug delivery systems has further expanded the applications of Procaterol Hydrochloride Hydrate. Advanced formulations such as dry powder inhalers (DPIs) and metered-dose inhalers (MDIs) have been engineered to deliver precise doses of the compound directly to the lungs, maximizing therapeutic efficacy while minimizing systemic side effects. These innovations have improved patient compliance and overall treatment outcomes, reinforcing the compound's role as a cornerstone in modern respiratory medicine.

Future research directions for Procaterol Hydrochloride Hydrate include exploring its potential in treating other respiratory conditions beyond asthma and COPD. Preliminary studies suggest that the compound may also be beneficial in managing conditions such as cystic fibrosis and pulmonary hypertension. As our understanding of respiratory diseases continues to evolve, it is likely that new therapeutic applications for Procaterol Hydrochloride Hydrate will be discovered, further expanding its clinical utility.

In conclusion, Procaterol Hydrochloride Hydrate (CAS No. 81262-93-3) is a highly effective pharmaceutical agent with a well-established role in the management of respiratory disorders. Its unique chemical properties, combined with extensive clinical evidence supporting its efficacy and safety, make it a cornerstone in modern respiratory medicine. As research continues to uncover new applications and delivery methods for this compound, it is expected to remain a vital therapeutic option for patients worldwide.